Cas no 1569257-94-8 (2,2,6,6-tetramethyl-4-[[2-(triphenylphosphonio)acetyl]amino]-1-piperidinyloxy,monochloride,monohydrate)

• Product name: 2,2,6,6-tetramethyl-4-[[2-(triphenylphosphonio)acetyl]amino]-1-piperidinyloxy,monochloride,monohydrate
• CAS No: 1569257-94-8
• MF: C₂₉H₃₇ClN₂O₃P
• MW: 528.042447805405
• CID: 4606797
• PubChem ID: 73504624

2,2,6,6-tetramethyl-4-[[2-(triphenylphosphonio)acetyl]amino]-1-piperidinyloxy,monochloride,monohydrate Chemical and Physical Properties

Names and Identifiers

• Mito-TEMPO (hydrate)
• [2-[(1-$l^{1}-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium:chloride:hydrate
• MitoTEMPOhydrate
• 2,2,6,6-tetramethyl-4-[[2-(triphenylphosphonio)acetyl]amino]-1-piperidinyloxy, monochloride, monohydrate
• HY-125944
• 1569257-94-8
• J-009355
• 2,2,6,6-tetramethyl-4-[[2-(triphenylphosphonio)acetyl]amino]-1-piperidinyloxy,monochloride,monohydrate
• MitoTEMPO (hydrate)
• CS-0103241

• Inchi： 1S/C29H34N2O2P.ClH.H2O/c1-28(2)20-23(21-29(3,4)31(28)33)30-27(32)22-34(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26;;/h5-19,23H,20-22H2,1-4H3;1H;1H2
• InChI Key： AIAJCDXYZBOVGT-UHFFFAOYSA-N
• SMILES： C([P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C(NC1CC(C)(C)N([O])C(C)(C)C1)=O.[Cl-].O |^1:28|

Computed Properties

• Exact Mass: 527.2230327g/mol
• Monoisotopic Mass: 527.2230327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.3Ų